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For Researchers, Scientists, and Drug Development Professionals

Introduction

Butane-1,3-dithiol, a versatile organosulfur compound, holds significance in various chemical
applications, ranging from its use as a potent flavoring agent to its role as a key intermediate in
organic synthesis. This technical guide provides a comprehensive overview of its chemical
identity, properties, and relevant experimental protocols, tailored for professionals in research
and development.

Chemical Identity and Synonyms

The compound with the systematic IUPAC name butane-1,3-dithiol is also known by several
synonyms.[1] Understanding these alternative names is crucial for a comprehensive literature
search and chemical sourcing.

e 1,3-Dimercaptobutane[1][2]

« FEMA No. 3529[1][2]
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e 1,3-butane dithiol[1]

Physicochemical Properties

A summary of the key physical and chemical properties of butane-1,3-dithiol is presented in the
table below. This data is essential for its handling, application in reactions, and for analytical

purposes.
Property Value Reference
Molecular Formula C4H10S2 [1]
Molecular Weight 122.25 g/mol
Appearance Liquid with a meaty odor [1]
Density 1.052 g/mL at 20 °C [1]
Refractive Index 1.526-1.536 at 20 °C [1]
Solubility Insoluble in water; miscible in o

fat

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of butane-1,3-dithiol is not
readily available in the reviewed literature, the synthesis of analogous dithiols and the related
diol provides valuable insights into potential synthetic routes. A common method for the
preparation of dithiols involves the reaction of the corresponding dihalide with a sulfur
nucleophile. For instance, 1,4-dibromobutane can be prepared from tetrahydrofuran (THF).[3]

A plausible, though not explicitly documented, route for the synthesis of butane-1,3-dithiol could
involve the conversion of 1,3-butanediol to a di-halo derivative, followed by nucleophilic
substitution with a thiolating agent. The synthesis of 1,3-butanediol itself can be achieved
through the catalytic hydrogenation of 3-hydroxybutanal.[4][5]

Applications in Organic Synthesis: The Corey-
Seebach Reaction
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Dithiols, such as the closely related 1,3-propanedithiol, are instrumental in the Corey-Seebach
reaction, a powerful tool in organic synthesis for "umpolung" (reactivity inversion).[6][7][8] This
reaction allows for the transformation of an aldehyde into an acyl anion equivalent, which can

then react with various electrophiles.[7][9]

The logical workflow of the Corey-Seebach reaction is depicted in the following diagram:

Click to download full resolution via product page

Workflow of the Corey-Seebach Reaction.

This reaction pathway highlights the utility of 1,3-dithiols in protecting carbonyl groups and in
facilitating carbon-carbon bond formation through the generation of a nucleophilic acyl anion

equivalent.[7]

Metabolic Pathways of a Related Compound: 1,3-
Butanediol

While specific metabolic pathways for butane-1,3-dithiol are not well-documented, the
metabolism of the analogous compound, 1,3-butanediol, has been studied. In vivo studies in
rats suggest that 1,3-butanediol is likely oxidized to 3-hydroxybutyric acid.[10] The metabolism
of (R)-1,3-butanediol, in particular, is noted for its efficient conversion to the ketone body beta-
hydroxybutyrate (BHB) in the liver, which can then serve as an energy source.[4][11]

The proposed metabolic conversion of 1,3-butanediol is illustrated below:

B-hydroxybutyrate
Alcohol Dy - .
(R)-1; (Acstoacetate) > eduction Beta-Hydroxybutyrate (BHB)
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Metabolic conversion of (R)-1,3-Butanediol.

This metabolic pathway is of interest in the study of ketogenesis and alternative energy
substrates for the body.[4][11]

Conclusion

Butane-1,3-dithiol is a compound with established applications, particularly in the flavor
industry, and significant potential in synthetic organic chemistry, drawing parallels from the
reactivity of similar dithiols. While detailed synthesis protocols for this specific molecule require
further exploration, the principles of dithiol synthesis and their application in powerful synthetic
methodologies like the Corey-Seebach reaction provide a solid foundation for its use in
research and development. Further investigation into its metabolic fate and potential biological
activities, guided by the understanding of its diol analog, may unveil new avenues for its
application in the life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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